molecular formula C5H12O4S2 B1193942 2-{[(2S)-2-hydroxypropyl]sulfanyl}ethanesulfonic acid CAS No. 244301-87-9

2-{[(2S)-2-hydroxypropyl]sulfanyl}ethanesulfonic acid

Cat. No. B1193942
CAS RN: 244301-87-9
M. Wt: 200.3 g/mol
InChI Key: QWNJCCLFGYAGRK-YFKPBYRVSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(S)-2-hydroxypropyl-CoM is a 2-hydroxypropyl-CoM. It is a conjugate acid of a (S)-2-hydroxypropyl-CoM(1-). It is an enantiomer of a (R)-2-hydroxypropyl-CoM.

Scientific Research Applications

Antioxidation and Cytoprotection

Taurine, chemically known as 2-aminoethanesulfonic acid, is a conditionally essential β-amino acid with notable antioxidation, antiapoptosis, membrane stabilization, osmoregulation, and neurotransmission properties. It has shown protective and therapeutic ameliorations against oxidative stress-induced pathologies in both experimental and human models, particularly in the context of diabetes mellitus and its complications. These findings suggest the potential of taurine in the prevention and management of diabetes and its complications through antioxidant supplementation (Sirdah, 2015).

Sulfur Chemistry in Energy and Environment

Sulfur chemistry is crucial in understanding and optimizing processes like the Claus process, used for recovering sulfur and energy from acid gases. Understanding the sulfur chemistry in these processes helps in enhancing sulfur recovery efficiency, improving sulfur quality, and reducing environmental impact. These insights are vital for the design of advanced Claus reactors with better sulfur capture and energy recovery (Gupta, Ibrahim, & Shoaibi, 2016).

Environmental and Industrial Applications

Sulfamic acid is recognized for its applications in industrial cleaning and corrosion inhibition, serving as an environmentally friendly alternative electrolyte. Its use in removing rusts and lime scales from metal surfaces and its compatibility with organic corrosion inhibitors underscore its significance in industrial maintenance and environmental conservation (Verma & Quraishi, 2022).

Catalysis and Hydroprocessing

Transition metal phosphides are emerging as promising hydroprocessing catalysts, offering high activity and stability. Their unique properties and performance in hydrodesulfurization (HDS) and hydrodenitrogenation (HDN) positions them as vital catalysts for improved processing of diminishing oil feedstocks, adhering to stringent environmental regulations (Oyama, Gott, Zhao, & Lee, 2009).

properties

CAS RN

244301-87-9

Product Name

2-{[(2S)-2-hydroxypropyl]sulfanyl}ethanesulfonic acid

Molecular Formula

C5H12O4S2

Molecular Weight

200.3 g/mol

IUPAC Name

2-[(2S)-2-hydroxypropyl]sulfanylethanesulfonic acid

InChI

InChI=1S/C5H12O4S2/c1-5(6)4-10-2-3-11(7,8)9/h5-6H,2-4H2,1H3,(H,7,8,9)/t5-/m0/s1

InChI Key

QWNJCCLFGYAGRK-YFKPBYRVSA-N

Isomeric SMILES

C[C@@H](CSCCS(=O)(=O)O)O

SMILES

CC(CSCCS(=O)(=O)O)O

Canonical SMILES

CC(CSCCS(=O)(=O)O)O

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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